Methyl 2-[[(E)-4-(dimethylamino)but-2-enoyl]amino]-4-(4-methoxyphenyl)butanoate

• IUPAC Name: methyl 2-[[(E)-4-(dimethylamino)but-2-enoyl]amino]-4-(4-methoxyphenyl)butanoate
• InChI: InChI=1S/C18H26N2O4/c1-20(2)13-5-6-17(21)19-16(18(22)24-4)12-9-14-7-10-15(23-3)11-8-14/h5-8,10-11,16H,9,12-13H2,1-4H3,(H,19,21)/b6-5+
• InChI Key: GVPVOQKRCFRJGK-AATRIKPKSA-N
• Canonical SMILES: CN(C)CC=CC(=O)NC(CCC1=CC=C(C=C1)OC)C(=O)OC
• Isomeric SMILES: CN(C)C/C=C/C(=O)NC(CCC1=CC=C(C=C1)OC)C(=O)OC
• Molecular Formula: C18H26N2O4
• Molecular Weight: 334.4 g/mol

Description

Methyl 2-[[(E)-4-(dimethylamino)but-2-enoyl]amino]-4-(4-methoxyphenyl)butanoate is a chemical compound that belongs to the class of esters. It is commonly used in scientific research applications due to its unique properties.

Mechanism Of Action

Methyl 2-[[(E)-4-(dimethylamino)but-2-enoyl]amino]-4-(4-methoxyphenyl)butanoate works by binding to specific proteins and altering their conformation. This, in turn, affects the activity of the protein and its downstream signaling pathways. The compound is also capable of emitting fluorescence, which allows for the monitoring of protein-ligand interactions in real-time.
Biochemical and Physiological Effects:
Methyl 2-[[(E)-4-(dimethylamino)but-2-enoyl]amino]-4-(4-methoxyphenyl)butanoate has been shown to have a range of biochemical and physiological effects. It has been found to inhibit the activity of various enzymes and receptors, including acetylcholinesterase and G protein-coupled receptors. It has also been shown to induce apoptosis in cancer cells and modulate the immune response.

Advantages And Limitations For Lab Experiments

Methyl 2-[[(E)-4-(dimethylamino)but-2-enoyl]amino]-4-(4-methoxyphenyl)butanoate has several advantages for lab experiments. It is a highly sensitive fluorescent probe, allowing for the real-time monitoring of protein-ligand interactions. It is also a versatile precursor for the synthesis of other compounds, making it useful in drug discovery and design. However, the compound has some limitations, including its potential toxicity and the need for specialized equipment to perform experiments.

Future Directions

There are several future directions for the research and development of Methyl 2-[[(E)-4-(dimethylamino)but-2-enoyl]amino]-4-(4-methoxyphenyl)butanoate. One direction is the development of new derivatives with improved properties, such as increased selectivity and reduced toxicity. Another direction is the application of the compound in new areas of research, such as neuroscience and immunology. Additionally, the compound could be used in the development of new diagnostic tools and therapies for various diseases.

Synthesis Methods

Methyl 2-[[(E)-4-(dimethylamino)but-2-enoyl]amino]-4-(4-methoxyphenyl)butanoate is synthesized by reacting ethyl 4-(4-methoxyphenyl)-2-oxobutanoate with dimethylamine and acetic anhydride. The reaction takes place in the presence of a catalyst and under controlled conditions of temperature and pressure. The resulting product is then purified using various techniques, including column chromatography and recrystallization.

Scientific Research Applications

Methyl 2-[[(E)-4-(dimethylamino)but-2-enoyl]amino]-4-(4-methoxyphenyl)butanoate is widely used in scientific research due to its unique properties. It is commonly used as a fluorescent probe for studying protein-ligand interactions. It is also used as a precursor for the synthesis of other compounds, including inhibitors of enzymes and receptors. Additionally, it is used in studies related to drug design and discovery.